4-[3-(1H-benzimidazol-5-yl)-1,2,4-oxadiazol-5-yl]-1-cyclopentyl-2-pyrrolidinone

• IUPAC Name: 4-[3-(3H-benzimidazol-5-yl)-1,2,4-oxadiazol-5-yl]-1-cyclopentylpyrrolidin-2-one
• InChI: InChI=1S/C18H19N5O2/c24-16-8-12(9-23(16)13-3-1-2-4-13)18-21-17(22-25-18)11-5-6-14-15(7-11)20-10-19-14/h5-7,10,12-13H,1-4,8-9H2,(H,19,20)
• InChI Key: NOUDDZAFLGJYCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC5=C(C=C4)N=CN5
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

4-[3-(1H-benzimidazol-5-yl)-1,2,4-oxadiazol-5-yl]-1-cyclopentyl-2-pyrrolidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that has shown promise in a variety of fields, including medicinal chemistry and biochemistry.

Mechanism of Action

The mechanism of action of benzimidazole and oxadiazole derivatives can vary widely depending on their specific structures and functional groups. They have been found to exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, antitumor, and many others.

Safety and Hazards

The safety and hazards associated with benzimidazole and oxadiazole derivatives would depend on their specific structures. Some benzimidazole derivatives are moderately toxic by ingestion and can emit toxic fumes when heated to decomposition.

Future Directions

Benzimidazole and oxadiazole derivatives continue to be of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and synthesis of new derivatives with improved potency, selectivity, and safety profiles.